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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Octylbenzene-d22. The information is tailored for researchers, scientists, and professionals in
drug development who require detailed data and experimental methodologies for the handling
and characterization of this deuterated compound. This document summarizes key physical
data, outlines experimental protocols for their determination, and presents logical workflows for
its synthesis and quality control.

Core Physical Properties

While specific experimental data for Octylbenzene-d22 is not readily available in the literature,
its physical properties can be closely approximated by considering the properties of its non-
deuterated counterpart, n-octylbenzene, and the known effects of deuteration. Deuteration
typically leads to a slight increase in molecular weight and can subtly influence intermolecular
forces, which in turn may affect properties such as boiling point, melting point, and density.

Table 1: General Properties of Octylbenzene-d22
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Property Value Source
Chemical Formula C14D22 N/A
Molecular Weight 212.46 g/mol N/A
CAS Number 1219799-28-6 N/A
Isotopic Enrichment Typically =298 atom % D N/A

Table 2: Estimated and Comparative Physical Properties

Octylbenzene-d22

Property n-Octylbenzene ]
(Estimated)
N ) Slightly higher than 261-263
Boiling Point 261-263 °C oc
Melting Point -36 °C Slightly different from -36 °C
Density 0.858 g/mL at 25 °C Slightly higher than 0.858 g/mL
Refractive Index 1.483-1.485 at 20 °C Similar to 1.483-1.485

Experimental Protocols for Physical Property
Determination

Accurate determination of the physical properties of Octylbenzene-d22 is crucial for its
application in research and development. The following are detailed methodologies for key
experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a high-boiling liquid like Octylbenzene-d22, a micro-boiling point or distillation
method is suitable.

Methodology: Micro-Boiling Point Determination
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o Sample Preparation: Place a small volume (a few drops) of Octylbenzene-d22 into a small-
diameter test tube (Thiele tube).

o Capillary Inversion: Seal one end of a capillary tube and place it, open-end down, into the
test tube containing the sample.

e Heating: Heat the Thiele tube slowly and uniformly using an oil bath or a heating block.

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube.

e Recording: The boiling point is the temperature at which the stream of bubbles is continuous
and rapid. For higher accuracy, note the temperature at which the bubbling stops upon
cooling and the liquid begins to enter the capillary tube.

Methodology: Simple Distillation

Apparatus Setup: Assemble a standard simple distillation apparatus with a round-bottom
flask, a condenser, a receiving flask, and a thermometer.

o Sample Addition: Place a measured volume of Octylbenzene-d22 into the distillation flask
along with a few boiling chips.

e Heating: Gently heat the flask.

o Temperature Reading: The thermometer bulb should be positioned just below the side arm of
the distillation head to accurately measure the temperature of the vapor that is in equilibrium
with the liquid.

» Data Collection: Record the temperature at which a steady stream of distillate is collected.
This temperature is the boiling point.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
Since Octylbenzene-d22 is a liquid at room temperature, this protocol would be applicable for
determining its freezing point.
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Methodology: Capillary Method

o Sample Preparation: Cool the Octylbenzene-d22 sample until it solidifies.

e Capillary Loading: Introduce a small amount of the solidified sample into a capillary tube.
o Apparatus: Place the capillary tube in a melting point apparatus.

e Heating: Heat the sample slowly.

o Observation and Recording: Record the temperature at which the first drop of liquid appears
and the temperature at which the entire sample becomes liquid. A narrow melting range
typically indicates high purity.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology: Pycnometer Method

e Pycnometer Preparation: Clean and dry a pycnometer of a known volume.
o Mass Measurement (Empty): Accurately weigh the empty pycnometer.

o Mass Measurement (Filled): Fill the pycnometer with Octylbenzene-d22, ensuring there are
no air bubbles, and weigh it again.

o Calculation: The density is calculated by dividing the mass of the sample (mass of filled
pycnhometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a valuable tool
for identifying and assessing the purity of liquid compounds.

Methodology: Abbe Refractometer

» Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive
index.
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o Sample Application: Apply a few drops of Octylbenzene-d22 onto the prism of the
refractometer.

e Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into the center of the crosshairs.

e Reading: Read the refractive index from the scale. It is crucial to also record the temperature
at which the measurement is taken, as the refractive index is temperature-dependent.

Synthesis and Quality Control Workflows

The following diagrams illustrate the typical synthesis and quality control workflows for
Octylbenzene-d22.

Synthesis of Octylbenzene-d22 via Friedel-Crafts
Alkylation

The Friedel-Crafts alkylation is a common method for the synthesis of alkylbenzenes. In this
case, deuterated benzene is reacted with an octyl halide in the presence of a Lewis acid
catalyst.
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Caption: Friedel-Crafts Alkylation Workflow for Octylbenzene-d22 Synthesis.
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Quality Control Workflow for Deuterated Compounds

The quality control of isotopically labeled compounds is essential to verify their identity, purity,
and the extent of deuteration. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS) are the primary analytical techniques used.
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Caption: Quality Control Workflow for Octylbenzene-d22 Characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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